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Compound of Interest

Compound Name: gamma-Heptalactone

Cat. No.: B089637

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of y-Heptalactone (gamma-Heptalactone) in a laboratory
setting. The information is intended for researchers, scientists, and drug development
professionals to ensure safe and compliant use of this substance.

Physical and Chemical Properties

Understanding the basic properties of y-Heptalactone is foundational to its safe handling.

Property Value

CAS Number 105-21-5[1]

Appearance Colorless, slightly oily liquid[2]
Boiling Point 61 - 62 °C (142 - 144 °F) at 3 hPa[1]
Flash Point 110 °C (230 °F) - closed cup[2]
Relative Density 0.996 - 1.004 at 25°C[2]

Solubility Soluble in 95% alcohol[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[3]
The following table summarizes the required PPE for handling y-Heptalactone.
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Body Part Protection Type Standard/Specification
Safety glasses with side- Conforming to EN166 (EU) or

Eyes/Face shields or chemical safety OSHA 29 CFR 1910.133 (US)
goggles [11[3]

_ . Inspect gloves prior to use.
) Chemically resistant gloves )
Skin Use proper removal technique.

.g., rubb
(e.g., rubber) (2]

Clothing should be selected

Laboratory coat. Impervious based on the concentration
Body clothing for larger quantities. and quantity of the substance
handled.[2][4]
Use a full-face respirator with
multi-purpose combination
Required if ventilation is (US) or type ABEK (EN 14387)
Respiratory insufficient or exposure limits respirator cartridges. A full-face
are exceeded. supplied air respirator is

necessary if it's the sole

means of protection.[1][2]

Operational Protocols

Adherence to standardized procedures is critical for minimizing risks associated with y-
Heptalactone.

Handling and Storage Protocol

Safe Handling:

» Ventilation: Always handle y-Heptalactone in a well-ventilated area.[5] Good general
ventilation is typically sufficient, but local exhaust ventilation may be necessary to control
airborne contaminants.[4]

¢ Avoid Contact: Prevent all direct contact with the substance. Avoid contact with skin and
eyes and do not inhale vapor or mist.[1][2][4]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/w253901?userType=undefined
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0785
https://www.sigmaaldrich.com/US/en/sds/aldrich/w253901?userType=undefined
https://www.aurochemicals.com/wp-content/uploads/2019/05/GAMMA-HEPTALACTONE-Natural-SDS-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/GAMMA-HEPTALACTONE-Natural-SDS-1.pdf
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=10540
https://www.sigmaaldrich.com/US/en/sds/aldrich/w253901?userType=undefined
https://www.aurochemicals.com/wp-content/uploads/2019/05/GAMMA-HEPTALACTONE-Natural-SDS-1.pdf
https://static1.squarespace.com/static/61c0997b59ea8c48e4e6a7f0/t/62100ba911b52f4f683f493b/1645218729974/CLP+Safety+Data+Sheet+-+HL1070+-+gamma-HEPTALACTONE.pdf
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=10540
https://www.sigmaaldrich.com/US/en/sds/aldrich/w253901?userType=undefined
https://www.aurochemicals.com/wp-content/uploads/2019/05/GAMMA-HEPTALACTONE-Natural-SDS-1.pdf
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=10540
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Hygiene Practices: Wash hands thoroughly after handling, before breaks, and at the end of
the workday.[1][2] Do not eat, drink, or smoke in areas where the chemical is used.[5]

o Fire Prevention: Keep away from heat, sparks, open flames, and other ignition sources.[4][6]
Use non-sparking tools and take precautionary measures against static discharge.[5]

Storage Conditions:

» Container: Store in the original, tightly closed container.[1][2][4] Containers that have been
opened must be carefully resealed and kept upright to prevent leakage.[1][2]

e Location: Keep in a cool, dry, and well-ventilated place, away from light.[2][4]

e Incompatibilities: Store away from strong oxidizing agents.[2]

Emergency Procedures Workflow
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Workflow: Emergency Response for y-Heptalactone Exposure

Exposure Event

Exposure Occurs

Identify Route Identify Route Identify Route Identify Route

Immediate First Aid

\ 4 A

\ 4
Skin Contact: 5 Ingestion:
n n Eye Contact: Inhalation: = P
- Remove_ con liEtizs) clothlng. - Immediately flush eyes with water for at least 15 minutes. - Move person to fresh air. . Do. ol mducev VCLLIL)
gaiustickinwitjuatefog S, - Occasionally lift eyelids. - If not breathing, give artificial respiration. S FIED R TITELT:
- Wash with soap and water. y Y . 9. 9 P! . - Drink 2-4 cups of milk or water if conscious.

Profesliunal Medical Anenlun
[ Seek Immediate Medical Attention [
= (Consult a physician) -

Provide Safety Data Sheet (SDS)
to medical personnel

Click to download full resolution via product page

Caption: Emergency first aid procedures following exposure to y-Heptalactone.

Spill and Disposal Plan

Spill Containment and Cleanup:

* Ensure Safety: Use personal protective equipment, including respiratory protection.[2]
Ensure adequate ventilation and eliminate all ignition sources.[4][6]
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» Containment: Prevent the spill from spreading or entering drains.[1][2]

o Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[1][3]

o Collection: Sweep or shovel the absorbed material into a suitable, closed container for
disposal.[2]

» Decontamination: Clean the spill area thoroughly to remove any residual contamination.[6]
Waste Disposal Protocol:

e Product Disposal: Dispose of y-Heptalactone as hazardous waste.[1] This should be done
through a licensed professional waste disposal service.[1] Do not dispose of it with
household waste or allow it to enter the sewage system.[4]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[1]

e Regulations: All disposal activities must be in accordance with local, state, and federal
regulations.[6]

Safe Handling and Disposal Lifecycle
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Lifecycle for Safe Handling of y-Heptalactone

Preparation

1. Conduct Risk Assessment

2. Select & Inspect PPE

3. Handle in Ventilated Area

A

Retuse

4. Store in Cool, Dry, Sealed Container 5a. Spill Response Protocol

End of Use

. Collect in Labeled, Closed Containers

7. Dispose via Licensed Service

Click to download full resolution via product page

Caption: Logical workflow for the complete handling lifecycle of y-Heptalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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